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Compound of Interest

Compound Name: Methyl 3-oxoheptanoate

Cat. No.: B126765

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-oxoheptanoate (CAS 39815-78-6) is a versatile organic compound with applications
in the flavor, fragrance, and pharmaceutical industries.[1][2] In the context of cosmetics, it is
primarily utilized for its pleasant, fruity fragrance.[1][2] While there are mentions of its "potential
skin-conditioning properties,” there is a notable lack of publicly available scientific literature and
guantitative data to substantiate specific biological effects on the skin.[1][2]

These application notes provide a comprehensive overview of the known and potential uses of
Methyl 3-oxoheptanoate in cosmetic formulations. Given the absence of specific efficacy
data, this document focuses on its established role as a fragrance component and outlines
general protocols for formulation, stability, and safety assessment based on standard cosmetic
science practices. Additionally, a hypothetical mechanism of action is proposed to guide future
research into its potential skin-conditioning benefits.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 3-oxoheptanoate is presented in
Table 1. This information is crucial for formulation development, particularly for ensuring
solubility and stability.
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Property Value Reference
Molecular Formula CsH1403 [3]
Molecular Weight 158.19 g/mol [3]
Appearance CoIorIfess. to almost colorless o
clear liquid
Boiling Point 94 - 96 °C at 10 mmHg [1]
Density 0.990 g/mL [1]
Refractive Index 1.430 [1]
Storage Conditions 0-8°C [1]

Applications in Cosmetic Formulations
Fragrance Component

The primary and well-documented application of Methyl 3-oxoheptanoate in cosmetics is as a
fragrance ingredient.[1][2] Its fruity aroma enhances the sensory experience of a wide range of
products.

Typical Use Levels:
e Leave-on Products (creams, lotions): 0.1% - 0.5%[4]
» Rinse-off Products (cleansers, shampoos): 0.2% - 1.0%[4]

The final concentration should be determined based on the desired scent intensity and the
overall formulation matrix, as the fragrance profile can be affected by interactions with other
ingredients.[4]

Potential as a Skin-Conditioning Agent

Methyl 3-oxoheptanoate is often categorized as a potential skin-conditioning agent.[1][2] This
is a broad classification for ingredients that help to maintain the skin in good condition. As an
ester, it may possess emollient properties, which contribute to skin softness and smoothness
by forming a semi-occlusive layer that reduces transepidermal water loss (TEWL).[5][6][7][8]
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However, it is critical to note that there is no specific, publicly available data from clinical or in-
vitro studies to validate its efficacy as a skin-conditioning agent. Further research is required to
determine if it offers benefits beyond its fragrance properties.

Experimental Protocols

The following protocols are generalized for the incorporation and testing of a new ingredient
like Methyl 3-oxoheptanoate in cosmetic formulations.

Formulation Protocols

4.1.1. Oil-in-Water (O/W) Emulsion (Lotion/Cream)
This is a common base for many cosmetic products.

Procedure:

Oil Phase Preparation: Combine emollients, emulsifiers, and any oil-soluble active
ingredients. Heat to 75-80°C until all components are melted and uniform.

o Water Phase Preparation: Disperse any thickeners in deionized water and heat to 75-80°C.
Add any water-soluble active ingredients.

o Emulsification: Slowly add the oil phase to the water phase under high-speed
homogenization.

o Cooling: Reduce the speed of mixing and allow the emulsion to cool.

» Addition of Heat-Sensitive Ingredients: Once the emulsion has cooled to below 40°C, add
heat-sensitive ingredients such as preservatives and Methyl 3-oxoheptanoate. Mix until
uniform.[9]

o pH Adjustment: Adjust the pH to the desired range for skin compatibility (typically 4.5-6.5).
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Fig. 1. O/W Emulsion Formulation Workflow

Stability Testing

Stability testing is crucial to ensure the product maintains its physical, chemical, and
microbiological quality over its shelf life.
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Protocol:
o Sample Preparation: Prepare samples of the final formulation in the intended packaging.

o Storage Conditions: Store samples at various temperatures and humidity levels (e.g., room
temperature (25°C/60% RH), accelerated conditions (40°C/75% RH), and freeze-thaw cycles
(-10°C to 25°C)).

» Evaluation Timepoints: Evaluate the samples at specified intervals (e.g., 1, 2, 3, and 6
months for accelerated testing).

e Parameters to Assess:
o Physical: Appearance, color, odor, pH, viscosity, and phase separation.

o Chemical: Concentration of Methyl 3-oxoheptanoate (using techniques like GC-MS) and
any other active ingredients.

o Microbiological: Microbial count to ensure the preservation system is effective.

Prepare Formulation Samples

Store at Varied Conditions
(Temp, Humidity, Light)

/Eﬁuation at Timepoints se.g., 0,1,3,6 months\

Physical Assessment Chemical Analysis Microbiological Testin
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Fig. 2: Cosmetic Stability Testing Workflow

Safety and Efficacy Testing

4.3.1. In-Vitro Skin Irritation

Given that Methyl 3-oxoheptanoate is classified as a potential skin irritant, an in-vitro
assessment is a critical first step.

Protocol using Reconstructed Human Epidermis (RhE) Model (e.g., EpiDerm™, EPISKIN™):

Tissue Preparation: Culture the RhE tissues to the appropriate stage of differentiation.

o Application: Apply a defined amount of the cosmetic formulation containing Methyl 3-
oxoheptanoate directly to the tissue surface.

¢ Incubation: Incubate for a specified period (e.g., 60 minutes).[1]
e Rinsing: Remove the test substance by rinsing.

o Post-Incubation: Incubate the tissues in fresh medium for a post-exposure period (e.g., 42
hours).[1]

 Viability Assessment: Determine cell viability using a quantitative assay such as the MTT
assay.[10][11] A significant reduction in viability compared to the negative control indicates
irritation potential.

4.3.2. Human Repeat Insult Patch Test (HRIPT)

To assess the potential for sensitization (allergic contact dermatitis), an HRIPT should be
conducted. This is typically performed by a specialized clinical research organization.

Protocol Overview:

 Induction Phase: A patch containing the test material is applied to the skin of human
volunteers for 24-48 hours, multiple times over a few weeks.

» Rest Phase: Arest period of approximately two weeks follows the induction phase.
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» Challenge Phase: A challenge patch is applied to a new skin site to determine if sensitization
has occurred.

e Scoring: Skin reactions are scored by a trained professional.

Safety and Toxicology

The available safety data for Methyl 3-oxoheptanoate is summarized in Table 2. It is important
to note that this information is based on GHS classification and not on specific cosmetic safety

assessments.
Hazard Statement Classification Precautionary Statements
P264, P280, P302+P352,
H315: Causes skin irritation Skin Irrit. 2

P332+P313, P362+P364

) P264, P280,
H319: Causes serious eye ]
o Eye Irrit. 2A P305+P351+P338,
irritation
P337+P313

P261, P271, P304+P340,
STOT SE 3 P312, P403+P233, P405,
P501

H335: May cause respiratory

irritation

(Source: PubChem CID 546075)

Potential Mechanism of Action (Hypothetical)

While no specific signaling pathways have been elucidated for Methyl 3-oxoheptanoate in
skin, research into other ketones and keto esters suggests a potential for anti-inflammatory
effects. This provides a basis for a hypothetical mechanism of action that could be investigated.

Ketone bodies have been shown to modulate the NLRP3 inflammasome, a key component of
the innate immune system involved in inflammatory skin conditions. It is plausible that, as a
keto ester, Methyl 3-oxoheptanoate could be metabolized in the skin to produce ketone
bodies or exert direct effects on inflammatory pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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